Cas no 2229180-87-2 (1-(2-chloro-5-nitrophenyl)cyclobutylmethanol)

• Product Name: 1-(2-chloro-5-nitrophenyl)cyclobutylmethanol
• CAS No: 2229180-87-2
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 5887080
• PubChem ID: 165634926
• Update Time: 2025-10-31

1-(2-chloro-5-nitrophenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-nitrophenyl)cyclobutylmethanol
• [1-(2-chloro-5-nitrophenyl)cyclobutyl]methanol
• EN300-1979595
• 2229180-87-2

• Inchi： 1S/C11H12ClNO3/c12-10-3-2-8(13(15)16)6-9(10)11(7-14)4-1-5-11/h2-3,6,14H,1,4-5,7H2
• InChI Key： BQJLOUDYICWUPR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1(CO)CCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.0505709g/mol
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2-chloro-5-nitrophenyl)cyclobutylmethanol

Introduction to 1-(2-chloro-5-nitrophenyl)cyclobutylmethanol (CAS No. 2229180-87-2)

1-(2-chloro-5-nitrophenyl)cyclobutylmethanol, identified by its Chemical Abstracts Service (CAS) number 2229180-87-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclobutylmethanol moiety linked to a nitro-substituted chlorophenyl group, has garnered attention due to its structural complexity and potential biological activities. The presence of both electron-withdrawing and electron-donating functional groups makes it a versatile scaffold for drug discovery and development.

The nitro group at the 5-position of the phenyl ring and the chloro group at the 2-position contribute to the compound's reactivity and interaction with biological targets. Such structural features are often exploited in medicinal chemistry to modulate pharmacokinetic properties, enhance binding affinity, and improve therapeutic efficacy. The cyclobutylmethanol backbone introduces rigidity, which can influence the conformational preferences of the molecule and its interaction with proteins or enzymes.

In recent years, there has been growing interest in exploring heterocyclic compounds for their pharmaceutical applications. The cyclobutyl moiety, in particular, has been shown to enhance metabolic stability and oral bioavailability, making it an attractive component in drug design. 1-(2-chloro-5-nitrophenyl)cyclobutylmethanol represents a promising candidate for further investigation in this context.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. The nitro group can be reduced to an amine, opening up avenues for further functionalization. Additionally, the chloro group can participate in nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores. These chemical transformations make 1-(2-chloro-5-nitrophenyl)cyclobutylmethanol a valuable building block in synthetic organic chemistry.

The pharmacological profile of 1-(2-chloro-5-nitrophenyl)cyclobutylmethanol is still under investigation, but preliminary studies suggest that it may exhibit properties relevant to several therapeutic areas. For instance, its structural motif resembles known bioactive molecules targeting enzymes such as kinases or phosphodiesterases. These enzymes play crucial roles in various cellular processes, including signal transduction and inflammation regulation.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking simulations, have been employed to assess the binding affinity of 1-(2-chloro-5-nitrophenyl)cyclobutylmethanol to target proteins. These studies have provided insights into its potential mechanism of action and highlighted its suitability for further optimization.

In addition to its pharmacological potential, 1-(2-chloro-5-nitrophenyl)cyclobutylmethanol has applications in materials science and industrial chemistry. Its unique structure makes it a candidate for developing novel polymers or specialty chemicals with tailored properties. The ability to modify both aromatic and aliphatic regions of the molecule allows for fine-tuning of physical and chemical characteristics.

The synthesis of 1-(2-chloro-5-nitrophenyl)cyclobutylmethanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by reduction and functional group interconversion. Advances in catalytic methods have improved the efficiency of these transformations, making large-scale production more feasible.

The safety profile of 1-(2-chloro-5-nitrophenyl)cyclobutylmethanol is another critical consideration during its development. While preliminary toxicity studies suggest that it is well-tolerated at moderate doses, further investigations are necessary to assess long-term effects and potential side reactions. Collaborative efforts between chemists, biologists, and toxicologists are essential to ensure that this compound meets stringent safety standards before entering clinical trials.

Future research directions may focus on exploring analogs of 1-(2-chloro-5-nitrophenyl)cyclobutylmethanol with enhanced potency or selectivity. Structural modifications can be guided by insights from crystallographic studies or enzyme kinetics experiments. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms, scientists can accelerate the discovery process.

In conclusion,1-(2-chloro-5-nitrophenyl)cyclobutylmethanol (CAS No. 2229180-87-2) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, coupled with its synthetic versatility, make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve,1-(2-chloro-5-nitrophenyl)cyclobutylmethanol may play a pivotal role in developing next-generation therapeutics that address unmet medical needs.